Cas no 101667-74-7 (Benzonitrile, 4-acetyl-2-chloro-)

• Product Name: Benzonitrile, 4-acetyl-2-chloro-
• CAS No: 101667-74-7
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 1130010
• PubChem ID: 22250808
• Update Time: 2025-04-20

Benzonitrile, 4-acetyl-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-acetyl-2-chloro-
• 101667-74-7
• SCHEMBL5899647
• 4-acetyl-2-chlorobenzonitrile
• CS-0376292

• Inchi： 1S/C9H6ClNO/c1-6(12)7-2-3-8(5-11)9(10)4-7/h2-4H,1H3
• InChI Key： YNHRDFFTDYHXSZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 179.01388
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86